5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine

• IUPAC Name: 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C20H17N3O/c1-12-3-7-14(8-4-12)16-17-19(21)22-11-23-20(17)24-18(16)15-9-5-13(2)6-10-15/h3-11H,1-2H3,(H2,21,22,23)
• InChI Key: UFVGNLZUNWOIDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(OC3=NC=NC(=C23)N)C4=CC=C(C=C4)C
• Molecular Formula: C20H17N3O
• Molecular Weight: 315.4 g/mol

Description

5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine, also known as BMFP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. BMFP is a heterocyclic compound that belongs to the class of furo[2,3-d]pyrimidines.

Mechanism of Action

The mechanism of action of 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine is not fully understood, but several studies have provided insights into its potential modes of action. One study suggested that 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine inhibited the activity of protein kinase CK2 by binding to its catalytic subunit. Another study proposed that 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine induced cell cycle arrest and apoptosis in cancer cells by regulating the expression of several genes involved in these processes.
Biochemical and Physiological Effects:
5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. In vivo studies have shown that 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine has anti-inflammatory and antinociceptive effects in animal models.

Advantages and Limitations for Lab Experiments

5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine has several advantages for lab experiments, including its high purity and stability, which make it suitable for biological assays and drug screening. However, 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine has some limitations, including its low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine research, including the investigation of its potential therapeutic applications in other diseases, such as neurodegenerative disorders and infectious diseases. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties may enhance its therapeutic potential. Finally, the elucidation of its mechanism of action may provide insights into its potential use as a drug target.

Synthesis Methods

The synthesis of 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine involves the reaction of 4-methylbenzaldehyde with 2-cyanomethyl-5,6-dimethylfuran in the presence of a catalytic amount of piperidine. The resulting intermediate is then reacted with 2-aminopyrimidine to yield 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine. The synthesis of 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine has been reported in several scientific journals, and the purity and yield of the compound have been optimized through various methods.

Scientific Research Applications

5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine has been investigated for its potential therapeutic applications in several scientific studies. One study reported that 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine exhibited antiproliferative activity against several cancer cell lines, including colon, lung, and breast cancer cells. Another study demonstrated that 5,6-bis(4-methylphenyl)furo[2,3-d]pyrimidin-4-amine had potent inhibitory effects on the activity of protein kinase CK2, which is involved in several cellular processes, including cell proliferation and apoptosis.